Cas no 1167411-36-0 (methyl 6-aminobenzofuran-2-carboxylate)

• Product Name: methyl 6-aminobenzofuran-2-carboxylate
• CAS No: 1167411-36-0
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5771912
• Update Time: 2025-06-14

methyl 6-aminobenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-aminobenzofuran-2-carboxylate
• ethyl 6-aminobenzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid, 6-amino-, methyl ester

• Inchi： 1S/C10H9NO3/c1-13-10(12)9-4-6-2-3-7(11)5-8(6)14-9/h2-5H,11H2,1H3
• InChI Key： MCCUJAKTECJZDW-UHFFFAOYSA-N
• SMILES： O1C2=CC(N)=CC=C2C=C1C(OC)=O

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 337.1±22.0 °C(Predicted)
• pka: 2.96±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on methyl 6-aminobenzofuran-2-carboxylate

Recent Advances in the Application of Methyl 6-Aminobenzofuran-2-carboxylate (CAS: 1167411-36-0) in Chemical Biology and Pharmaceutical Research

Methyl 6-aminobenzofuran-2-carboxylate (CAS: 1167411-36-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel therapeutic agents. Recent studies have highlighted its significance as a versatile building block in medicinal chemistry, owing to its unique structural features that enable the construction of diverse heterocyclic frameworks. This research brief aims to provide an updated overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of methyl 6-aminobenzofuran-2-carboxylate as a precursor for the synthesis of potent kinase inhibitors. The compound's benzofuran core was strategically modified to yield derivatives exhibiting selective inhibition against specific cancer-related kinases, with IC50 values in the nanomolar range. Structural-activity relationship (SAR) analysis revealed that the 6-amino group and the ester functionality at the 2-position were critical for maintaining binding affinity and selectivity, providing valuable insights for further optimization.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where methyl 6-aminobenzofuran-2-carboxylate served as the starting material for the development of novel antimicrobial agents. The synthesized derivatives showed promising activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies suggested that these compounds interfere with bacterial cell wall biosynthesis, offering a potential new approach to address the growing challenge of antibiotic resistance.

Recent advances in synthetic methodologies have also expanded the applications of this compound. A 2024 paper in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that enables efficient functionalization of the benzofuran scaffold at various positions. This breakthrough has significantly enhanced the structural diversity accessible from methyl 6-aminobenzofuran-2-carboxylate, opening new possibilities for drug discovery programs targeting challenging biological targets.

From a pharmacological perspective, several research groups have investigated the metabolic stability and pharmacokinetic properties of derivatives derived from this compound. Studies utilizing in vitro liver microsome assays and in vivo animal models have demonstrated favorable metabolic profiles for certain structural classes, suggesting good potential for further development as drug candidates. However, challenges remain in optimizing bioavailability and reducing potential off-target effects, which are currently areas of active investigation.

In conclusion, methyl 6-aminobenzofuran-2-carboxylate (CAS: 1167411-36-0) continues to be a valuable scaffold in pharmaceutical research, with recent studies expanding its applications across multiple therapeutic areas. The compound's versatility, combined with improved synthetic accessibility, positions it as an important tool in the ongoing search for novel bioactive molecules. Future research directions may focus on exploring its potential in targeted drug delivery systems and combination therapies, as well as further elucidating its structure-activity relationships across different biological targets.